6-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 6-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid
• InChI: InChI=1S/C9H12N2O2/c1-6-4-7(9(12)13)8-10-2-3-11(8)5-6/h2-3,6-7H,4-5H2,1H3,(H,12,13)
• InChI Key: QFFWPMLMMZJYCT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C2=NC=CN2C1)C(=O)O

Description

6-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid ( 2060008-74-2) is a versatile tetrahydroimidazopyridine building block prized in medicinal chemistry and drug discovery for constructing novel pharmacologically active compounds . The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, present in several marketed drugs and compounds with a wide spectrum of documented biological activities . This includes applications in developing agents with anticonvulsant , antimycobacterial (anti-tuberculosis) , antibacterial , and antiviral properties. Researchers utilize this carboxylic acid functionalized scaffold as a key intermediate to create diverse molecular hybrids and peptidomimetics, often through multicomponent reactions like the Groebke–Blackburn–Bienaymé and Ugi reactions, to rapidly explore chemical space for new lead compounds . The compound is characterized by its molecular formula (C 9 H 12 N 2 O 2 ) and a molecular weight of 180.20 g/mol . As a handling precaution, this material carries hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . This product is intended For Research Use Only (RUO) . It is not intended for diagnostic or therapeutic use in humans or animals, nor for personal use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-aminopyridine with α,β-unsaturated carbonyl compounds, followed by cyclization and subsequent functionalization to introduce the carboxylic acid group . The reaction conditions often include the use of catalysts such as Lewis acids and solvents like ethanol or acetonitrile.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions to enhance yield and purity are common practices. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

6-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can lead to the formation of dihydro derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions on the imidazo[1,2-a]pyridine ring.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Catalysts like palladium on carbon (Pd/C) in the presence of hydrogen gas are typical.

Substitution: Halogenating agents, alkylating agents, and nucleophiles like amines and thiols are frequently employed.

Major Products Formed

The major products formed from these reactions include N-oxides, dihydro derivatives, and various substituted imidazo[1,2-a]pyridines, depending on the specific reagents and conditions used .

Scientific Research Applications

6-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: The compound is used in the development of materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 6-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid involves its interaction with specific molecular targets. In biological systems, it may interact with enzymes or receptors, leading to modulation of their activity. The exact pathways and targets can vary depending on the specific application and the derivatives of the compound being studied .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Physicochemical Properties

The imidazo[1,2-a]pyridine core allows for extensive structural modifications, which critically influence solubility, stability, and biological activity. Key analogs include:

Compound	Substituents	Molecular Weight (g/mol)	Key Properties	References
6-Methyl-8-carboxylic acid (Target)	Methyl (C6), COOH (C8)	~208–228*	Moderate polarity due to carboxylic acid; potential for salt formation.
6-Bromoimidazo[1,2-a]pyridine-8-carboxylic acid	Br (C6), COOH (C8)	~262–282*	Increased steric bulk; enhanced electrophilicity for cross-coupling reactions.
2-(Trifluoromethyl)-8-carboxylic acid	CF₃ (C2), COOH (C8)	~250–270*	High electron-withdrawing effect; improved metabolic stability.
2-Ethyl-3-carboxylic acid	Ethyl (C2), COOH (C3)	~208–228*	Increased lipophilicity; potential for enhanced membrane permeability.
Methyl 6-bromoimidazo[1,2-a]pyridine-8-carboxylate	Br (C6), COOCH₃ (C8)	~276–296*	Esterification reduces acidity; improved oral bioavailability.

*Estimated based on structural analogs.

Key Observations:

• Positional Effects : The 8-carboxylic acid group (target compound) enables hydrogen bonding and salt formation (e.g., hydrochloride salts in ), enhancing solubility in polar solvents . In contrast, 2-carboxylic acid derivatives (e.g., ) exhibit distinct hydrogen-bonding patterns due to altered geometry .
• Halogen vs. Methyl Substituents : Bromo/chloro analogs (Similarity >0.89, ) introduce steric hindrance and electrophilic sites, favoring reactivity in Suzuki-Miyaura couplings . The methyl group in the target compound offers metabolic stability without significant steric effects.
• Electron-Withdrawing Groups : The trifluoromethyl group () increases resistance to oxidative metabolism but may reduce solubility compared to methyl .